(Z)-N-[2-(Prop-2-enoylamino)ethyl]-3-[3-(trifluoromethyl)phenyl]but-2-enamide
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Description
(Z)-N-[2-(Prop-2-enoylamino)ethyl]-3-[3-(trifluoromethyl)phenyl]but-2-enamide is a useful research compound. Its molecular formula is C16H17F3N2O2 and its molecular weight is 326.319. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
- Tyrosinase Inhibition and Transportation Behavior : Novel β-enamino thiosemicarbazide derivatives were synthesized and tested against tyrosinase activity. One compound showed significant inhibition, suggesting potential applications in addressing conditions related to melanin overproduction, such as hyperpigmentation. The study also explored the transportation behavior of these compounds by human serum albumin, indicating their efficient storage and carriage in biological systems (Chaves et al., 2018).
Synthetic Applications
- Zinc AP-MOCVD Precursors for ZnO Growth : Research into novel beta-ketoimine and beta-enaminoester compounds, which were synthesized and used to create zinc complexes, demonstrated their utility in the growth of ZnO via Aerosol Assisted Metal Organic Chemical Vapor Deposition (AP-MOCVD). This work opens up pathways for the development of advanced materials and coatings (Matthews et al., 2006).
Chemical Transformations
- Isomerization of N-Allyl Amides : A study reported a general method for the isomerization of N-allyl amides to form Z-di-, tri-, and tetrasubstituted enamides with high geometric selectivity. This process is critical for the synthesis of bioactive pharmacophores and asymmetric incorporation of nitrogen functionality, offering a wide range of applications in medicinal chemistry and drug discovery (Trost et al., 2017).
Material Science and Polymer Chemistry
- Thermoresponsive Homopolymers : A novel acrylamide monomer was synthesized, leading to the preparation of homopolymers with tunable lower critical solution temperatures (LCST) influenced by molecular weight, salt concentration, and pH. This research highlights the potential of such materials in smart textiles, drug delivery systems, and responsive coatings (Jiang et al., 2014).
Properties
IUPAC Name |
(Z)-N-[2-(prop-2-enoylamino)ethyl]-3-[3-(trifluoromethyl)phenyl]but-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F3N2O2/c1-3-14(22)20-7-8-21-15(23)9-11(2)12-5-4-6-13(10-12)16(17,18)19/h3-6,9-10H,1,7-8H2,2H3,(H,20,22)(H,21,23)/b11-9- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEWCGNHVPPXPCL-LUAWRHEFSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)NCCNC(=O)C=C)C1=CC(=CC=C1)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/C(=O)NCCNC(=O)C=C)/C1=CC(=CC=C1)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.